(2-Chloro-5-methyl-phenoxy)-acetic acid
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Overview
Description
(2-Chloro-5-methyl-phenoxy)-acetic acid, also known as this compound, is a useful research compound. Its molecular formula is C9H8ClO3- and its molecular weight is 199.61 g/mol. The purity is usually 95%.
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Scientific Research Applications
Sorption to Soil and Organic Matter
Research has shown that phenoxy herbicides, including compounds similar to (2-Chloro-5-methyl-phenoxy)-acetic acid, exhibit significant sorption to soil, organic matter, and minerals. The sorption behavior is influenced by soil parameters such as pH, organic carbon content, and the presence of iron oxides. This suggests potential environmental impacts regarding the mobility and persistence of these herbicides in soil ecosystems (Werner, Garratt, & Pigott, 2012).
Degradation and Removal Techniques
The degradation of phenoxy acids in aquatic environments has been reviewed, highlighting their high solubility in water and low absorption in soil, making them highly mobile and capable of reaching surface and groundwater. Techniques such as hydrolysis, biodegradation, and photodegradation, with a focus on microbial decomposition, are effective in reducing the concentrations of these compounds in water (Muszyński, Brodowska, & Paszko, 2019).
Wastewater Treatment
The pesticide production industry generates wastewater containing toxic pollutants, including various phenoxy acid herbicides. Treatment options for this wastewater include biological processes and activated carbon, which can remove a significant portion of these compounds, highlighting the importance of effective wastewater management practices to prevent environmental contamination (Goodwin, Carra, Campo, & Soares, 2018).
Analysis and Detection Methods
The analysis and detection of phenoxy acid herbicide residues in food and water have seen significant advancements. Techniques such as gas chromatography, liquid chromatography, and capillary electrophoresis have been utilized to detect these compounds, underscoring the importance of monitoring herbicide residues in the environment to ensure public health and safety (Mei, Hong, & Chen, 2016).
Mechanism of Action
Target of Action
The primary target of (2-Chloro-5-methyl-phenoxy)-acetic acid, a type of phenoxy herbicide, is the auxin growth hormone indoleacetic acid (IAA) found in plants . This compound mimics the action of IAA, leading to rapid, uncontrolled growth in broad-leaf plants .
Mode of Action
This compound acts by mimicking the auxin growth hormone indoleacetic acid (IAA) . When sprayed on broad-leaf plants, it induces rapid, uncontrolled growth, often referred to as "growing to death" . This selective action allows it to kill broad-leaf weeds while leaving monocotyledonous crops such as wheat or maize relatively unaffected .
Biochemical Pathways
The compound affects the biochemical pathways associated with the auxin growth hormone indoleacetic acid (IAA) . By mimicking IAA, it disrupts the normal growth patterns of the plant, leading to rapid, uncontrolled growth and eventually the death of the plant .
Pharmacokinetics
Like other auxin herbicides, it retains activity when applied as salts and esters, as these are also capable of producing the parent acid in situ .
Result of Action
The result of the action of this compound is the death of broad-leaf weeds. By mimicking the auxin growth hormone indoleacetic acid (IAA), it induces rapid, uncontrolled growth in these plants . This growth is unsustainable, leading to the death of the plant .
Action Environment
The action of this compound can be influenced by environmental factors. For example, the compound can be applied by ground equipment or by air , which can affect its distribution and efficacy Additionally, the compound’s action may be influenced by the specific characteristics of the environment in which it is used, such as the type of soil, the presence of other plants, and weather conditions.
Future Directions
Properties
IUPAC Name |
2-(2-chloro-5-methylphenoxy)acetic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClO3/c1-6-2-3-7(10)8(4-6)13-5-9(11)12/h2-4H,5H2,1H3,(H,11,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JEJIBWJTYHKGFO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)Cl)OCC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.62 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.